Cas no 2171949-67-8 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• CAS No: 2171949-67-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6213760
• PubChem ID: 165555697
• Update Time: 2025-10-23

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid
• 2171949-67-8
• EN300-1543404
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentyl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,15-24(30)28-23-13-7-8-17(23)14-25(31)32)29-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IUKSGTDHPLUTCK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid

Recent Advances in the Study of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid (CAS: 2171949-67-8)

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid (CAS: 2171949-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of interest is the role of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protecting group for amino acids, particularly in the synthesis of complex peptides with high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in treating diseases such as cancer and infectious diseases. The study reported a 15% increase in yield compared to traditional methods, underscoring the compound's advantages in peptide chemistry.

In addition to its applications in peptide synthesis, recent investigations have explored the compound's potential as a modulator of enzymatic activity. A study conducted by a team at the University of Cambridge revealed that derivatives of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid exhibit inhibitory effects on specific proteases involved in inflammatory pathways. These findings, published in Nature Chemical Biology, suggest that the compound could serve as a scaffold for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

Another noteworthy development is the use of this compound in the design of prodrugs. A 2024 report in ACS Chemical Biology detailed the synthesis of a prodrug system utilizing 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid as a linker, enabling controlled release of active pharmaceutical ingredients (APIs) in response to specific biological stimuli. This approach has shown promise in enhancing the bioavailability and reducing the toxicity of chemotherapeutic agents, as demonstrated in preclinical models of breast cancer.

Despite these advancements, challenges remain in the large-scale production and optimization of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid. Recent work published in Organic Process Research & Development has addressed these issues by developing a more efficient and cost-effective synthetic route. The new method reduces the number of steps required for synthesis and improves overall yield, making the compound more accessible for industrial applications.

In conclusion, the compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentyl}acetic acid (CAS: 2171949-67-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme modulation, and prodrug design highlight its versatility and potential for driving innovation in drug development. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its role as a cornerstone in modern medicinal chemistry.